methyl 3-hydroxy-2-methoxypropanoate
Description
Methyl 3-hydroxy-2-methoxypropanoate is a chemical compound with the molecular formula C5H10O4 . It is used as a starting material in the total synthesis of (+)-discodermolide, a potent antimitotic agent .
Synthesis Analysis
The synthesis of methyl 3-hydroxy-2-methoxypropanoate involves several steps. The process starts with the reaction of 2-benzyloxypyridine with methyl trifluoromethanesulfonate . The reaction mixture is heated to reflux with azeotropic removal of water. The resulting product is then purified by vacuum distillation .Molecular Structure Analysis
The molecular structure of methyl 3-hydroxy-2-methoxypropanoate can be represented by the InChI code: 1S/C5H10O4/c1-8-4(3-6)5(7)9-2/h4,6H,3H2,1-2H3 . This indicates that the compound has a carbon backbone with hydroxy and methoxy functional groups attached.Physical And Chemical Properties Analysis
Methyl 3-hydroxy-2-methoxypropanoate is a liquid at room temperature . It has a molecular weight of 134.13 . The compound has a density of 1.1 g/cm^3, a boiling point of 210.8°C, and a vapor pressure of 0.0±0.9 mmHg at 25°C .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-hydroxy-2-methoxypropanoate involves the esterification of 3-hydroxy-2-methoxypropanoic acid with methanol using a strong acid catalyst.", "Starting Materials": [ "3-hydroxy-2-methoxypropanoic acid", "methanol", "strong acid catalyst" ], "Reaction": [ "Add 3-hydroxy-2-methoxypropanoic acid and methanol to a reaction flask", "Add a strong acid catalyst to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable organic solvent", "Dry the organic layer over anhydrous sodium sulfate", "Filter the solution and evaporate the solvent under reduced pressure", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
130427-16-6 |
Product Name |
methyl 3-hydroxy-2-methoxypropanoate |
Molecular Formula |
C5H10O4 |
Molecular Weight |
134.1 |
Purity |
95 |
Origin of Product |
United States |
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